Cas no 74197-10-7 (N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide)
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4,5,6,7-四氢-1H-吲唑-5-基)乙酰胺
- N-(4,5,6,7-tetrahydro-2H-indazol-5-yl)acetamide
- N-(4,5,6,7-TETRAHYDRO-1H-INDAZOL-5-YL)ACETAMIDE
- Acetamide, N-(4,5,6,7-tetrahydro-2H-indazol-5-yl)-
- MFCD26935443
- AKOS006290905
- MFCD08447526
- CS-0362234
- 74197-09-4
- Z1198178404
- SCHEMBL11211906
- 74197-10-7
- ALBB-027191
- LS-09308
- AKOS017258536
- N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
-
- MDL: MFCD26935443
- Inchi: 1S/C9H13N3O/c1-6(13)11-8-2-3-9-7(4-8)5-10-12-9/h5,8H,2-4H2,1H3,(H,10,12)(H,11,13)
- InChI Key: JOEVYUJEEWNTMZ-UHFFFAOYSA-N
- SMILES: O=C(C)NC1CC2C=NNC=2CC1
Computed Properties
- Exact Mass: 179.105862047Da
- Monoisotopic Mass: 179.105862047Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 57.8
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB416295-500 mg |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide |
74197-10-7 | 500MG |
€373.00 | 2022-08-31 | ||
| abcr | AB416295-1 g |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide |
74197-10-7 | 1g |
€462.00 | 2022-08-31 | ||
| abcr | AB416295-5 g |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide |
74197-10-7 | 5g |
€1,242.00 | 2022-08-31 | ||
| Chemenu | CM231641-1g |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide |
74197-10-7 | 97% | 1g |
$444 | 2023-02-01 | |
| Chemenu | CM231641-1g |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide |
74197-10-7 | 97% | 1g |
$378 | 2021-08-04 | |
| TRC | N223030-100mg |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide |
74197-10-7 | 100mg |
$ 230.00 | 2022-06-02 | ||
| TRC | N223030-250mg |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide |
74197-10-7 | 250mg |
$ 470.00 | 2022-06-02 | ||
| TRC | N223030-500mg |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide |
74197-10-7 | 500mg |
$ 750.00 | 2022-06-02 | ||
| abcr | AB416295-500mg |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide; . |
74197-10-7 | 500mg |
€397.00 | 2025-04-16 | ||
| abcr | AB416295-1g |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide; . |
74197-10-7 | 1g |
€477.00 | 2025-04-16 |
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide
Research Brief on N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide (CAS: 74197-10-7): Recent Advances and Applications
N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide (CAS: 74197-10-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active moiety in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.
A 2023 study published in the Journal of Medicinal Chemistry explored the role of N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide as a scaffold for designing selective kinase inhibitors. The research demonstrated that modifications to this core structure could yield compounds with high affinity for specific kinases involved in cancer and inflammatory diseases. The study utilized molecular docking and in vitro assays to validate the binding interactions, revealing promising IC50 values in the nanomolar range for certain derivatives.
Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the anti-inflammatory properties of this compound. The study found that N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide derivatives exhibited potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapies.
In addition to its therapeutic potential, recent work has also focused on optimizing the synthetic routes for N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, using catalytic hydrogenation and acetylation steps. This innovation could facilitate broader access to the compound for both academic and industrial research.
Despite these promising developments, challenges remain in fully elucidating the pharmacokinetic and toxicological profiles of N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide. Future research directions may include in vivo studies to assess its bioavailability and long-term safety, as well as further structural optimization to enhance its therapeutic efficacy. Overall, the compound continues to be a valuable asset in the toolkit of medicinal chemists and drug developers.
74197-10-7 (N-(4,5,6,7-Tetrahydro-2H-indazol-5-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)